Cas no 1788541-94-5 (N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-1,3-thiazole-4-carboxamide)

• Product Name: N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-1,3-thiazole-4-carboxamide
• CAS No: 1788541-94-5
• MF: C₂₀H₁₈N₂O₄S
• MW: 382.432923793793
• CID: 5366934
• Update Time: 2025-10-15

N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,3-Benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-4-thiazolecarboxamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-1,3-thiazole-4-carboxamide

• Inchi： 1S/C20H18N2O4S/c1-20(24,14-7-8-16-17(9-14)26-12-25-16)11-21-18(23)15-10-27-19(22-15)13-5-3-2-4-6-13/h2-10,24H,11-12H2,1H3,(H,21,23)
• InChI Key： HGUPDKCXVXGYIY-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC(C2=CC=C3OCOC3=C2)(O)C)=O)N=C1C1=CC=CC=C1

Additional information on N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-1,3-thiazole-4-carboxamide

Comprehensive Analysis of N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-1,3-thiazole-4-carboxamide (CAS No. 1788541-94-5)

The compound N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-1,3-thiazole-4-carboxamide, identified by its CAS number 1788541-94-5, represents a fascinating area of research in medicinal chemistry and drug discovery. This molecule combines a benzodioxole moiety with a thiazole-carboxamide structure, making it a subject of interest for its potential pharmacological properties. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of inflammation and metabolic disorders, which are among the most searched topics in biomedical sciences today.

One of the key structural features of this compound is the presence of a 2-phenyl-1,3-thiazole-4-carboxamide group, which is known for its role in modulating enzyme activity. The benzodioxol-5-yl component further enhances its bioavailability, a critical factor in drug development. Recent studies have highlighted the growing demand for molecules with improved pharmacokinetic profiles, and this compound's unique structure positions it as a promising candidate. Searches for "bioavailability enhancers" and "enzyme modulators" have surged, reflecting the scientific community's focus on optimizing therapeutic agents.

In the era of personalized medicine, the interest in N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-1,3-thiazole-4-carboxamide has also been driven by its potential role in precision therapeutics. Online queries such as "targeted drug delivery" and "small molecule inhibitors" underscore the need for compounds that can be tailored to individual patient needs. The hydroxylpropyl linkage in this molecule offers flexibility for chemical modifications, enabling researchers to fine-tune its properties for specific applications.

Another hot topic in the scientific community is the exploration of multi-target drugs, and this compound's dual functionality aligns well with this trend. The benzodioxole ring is often associated with neuroprotective effects, while the thiazole core is frequently investigated for its antimicrobial and anticancer potential. This dual-action capability makes CAS 1788541-94-5 a compelling subject for further study, especially as searches for "multi-functional therapeutics" continue to rise.

From a synthetic chemistry perspective, the preparation of N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-1,3-thiazole-4-carboxamide involves sophisticated techniques such as amide coupling and ring-forming reactions. These methods are frequently searched by chemists looking for efficient ways to construct complex heterocycles. The compound's synthesis not only serves as a valuable case study for organic chemists but also opens doors to derivative development, a key area in modern drug design.

Environmental considerations are also shaping research directions, with increasing searches for "green chemistry approaches" in pharmaceutical synthesis. The structural features of 1788541-94-5 suggest potential for more sustainable synthetic routes, particularly through catalytic processes that minimize waste. This aspect is particularly relevant as the industry moves toward greener alternatives in response to environmental concerns.

In conclusion, N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-phenyl-1,3-thiazole-4-carboxamide stands at the intersection of multiple cutting-edge research areas. Its unique chemical architecture, combined with growing interest in topics like targeted therapy and sustainable synthesis, makes it a molecule worth watching in coming years. As scientific databases show increasing searches for "innovative drug scaffolds" and "next-generation therapeutics," this compound's potential continues to capture researchers' imagination across disciplines.